Cas no 1823834-67-8 (2-(2-Bromo-4-fluorophenyl)propanenitrile)

• Product Name: 2-(2-Bromo-4-fluorophenyl)propanenitrile
• CAS No: 1823834-67-8
• MF: C₉H₇BrFN
• MW: 228.06098484993
• CID: 6189447
• PubChem ID: 130134962
• Update Time: 2025-06-28

2-(2-Bromo-4-fluorophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1911490
• 1823834-67-8
• 2-(2-bromo-4-fluorophenyl)propanenitrile
• 2-(2-Bromo-4-fluorophenyl)propanenitrile

• Inchi： 1S/C9H7BrFN/c1-6(5-12)8-3-2-7(11)4-9(8)10/h2-4,6H,1H3
• InChI Key： GEUAUJLFHVNKSG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C#N)C)F

Computed Properties

• Exact Mass: 226.97459g/mol
• Monoisotopic Mass: 226.97459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(2-Bromo-4-fluorophenyl)propanenitrile

Professional Introduction to 2-(2-Bromo-4-fluorophenyl)propanenitrile (CAS No. 1823834-67-8)

2-(2-Bromo-4-fluorophenyl)propanenitrile, with the chemical formula C₉H₆BrFNO, is a significant compound in the realm of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic nitriles, characterized by its unique structural features that make it a valuable intermediate in synthetic chemistry. The presence of both bromine and fluorine substituents on the benzene ring enhances its reactivity, making it a versatile building block for various pharmacophores.

The CAS No. 1823834-67-8 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other chemical entities. The molecular structure of 2-(2-Bromo-4-fluorophenyl)propanenitrile consists of a phenyl ring substituted at the 2-position with a bromine atom and at the 4-position with a fluorine atom, linked to a propanenitrile group. This arrangement imparts specific electronic and steric properties that are exploited in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting various diseases, including cancer and infectious disorders. The bromo and fluorine-containing aromatic nitriles have emerged as crucial scaffolds due to their ability to modulate biological pathways effectively. For instance, studies have demonstrated that compounds incorporating such motifs exhibit potent activity against kinases and other enzymes involved in cancer progression.

One of the most compelling aspects of 2-(2-Bromo-4-fluorophenyl)propanenitrile is its utility as a precursor in the synthesis of biologically active molecules. Researchers have leveraged its reactive sites to develop inhibitors of target proteins, which are critical for therapeutic intervention. The fluorine atom, in particular, has been shown to enhance metabolic stability and binding affinity, while the bromine atom provides a handle for further functionalization via cross-coupling reactions.

Recent advancements in drug discovery have highlighted the importance of structure-activity relationships (SAR) in optimizing lead compounds. The 2-(2-Bromo-4-fluorophenyl)propanenitrile scaffold has been employed in several high-throughput screening campaigns to identify novel drug candidates. Its incorporation into libraries has led to the discovery of molecules with improved pharmacokinetic profiles and reduced toxicity.

The synthesis of 2-(2-Bromo-4-fluorophenyl)propanenitrile typically involves multi-step organic transformations, starting from commercially available aromatic precursors. Key steps include bromination and fluorination of the benzene ring, followed by cyanation to introduce the nitrile group. These reactions are often catalyzed by transition metals, which facilitate high yields and selectivity.

In academic research, this compound has been utilized to explore novel synthetic methodologies and reaction mechanisms. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce various substituents at different positions of the phenyl ring, allowing for rapid diversification of the molecular library. Such approaches are instrumental in accelerating the discovery process in medicinal chemistry.

The agrochemical sector has also benefited from the versatility of 2-(2-Bromo-4-fluorophenyl)propanenitrile. Its derivatives have shown promise as intermediates in the development of pesticides and herbicides that target specific enzymatic pathways in pests. The bromine and fluorine atoms contribute to the bioactivity by enhancing binding interactions with biological targets, thereby improving efficacy.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the interactions between 2-(2-Bromo-4-fluorophenyl)propanenitrile and its biological targets. These studies provide insights into binding affinities, enzyme inhibition constants, and potential drug-likeness properties. Such data are invaluable for guiding medicinal chemists in optimizing lead compounds for clinical development.

The regulatory landscape for pharmaceutical compounds necessitates rigorous safety evaluations before they can enter clinical trials or reach market approval. While 2-(2-Bromo-4-fluorophenyl)propanenitrile itself may not be directly therapeutic, its role as an intermediate requires thorough characterization under Good Manufacturing Practices (GMP). This ensures that all subsequent derivatives meet stringent quality standards.

In conclusion, 2-(2-Bromo-4-fluorophenyl)propanenitrile (CAS No. 1823834-67-8) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic strategies, this compound will undoubtedly remain at the forefront of drug discovery efforts.